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Compound of Interest

Compound Name: Ep300/CREBBP-IN-2

Cat. No.: B15140443

Introduction

The paralogous proteins EP300 (E1A binding protein p300) and CREBBP (CREB binding
protein, also known as CBP) are crucial histone acetyltransferases (HATS) that function as
transcriptional co-activators.[1][2] They play a central role in regulating gene expression by
catalyzing the acetylation of lysine residues on histone tails, most notably H3K18 and H3K27.
[3][4] This modification, particularly H3K27 acetylation (H3K27ac), is a hallmark of active
enhancers and promoters.[2] Dysregulation of EP300/CREBBP activity is implicated in various
diseases, including cancer, making them significant therapeutic targets.[1][5]

Ep300/CREBBP-IN-2 is a potent and orally active small molecule inhibitor of the HAT activity of
both EP300 and CREBBP, with IC50 values of 0.052 uM and 0.148 uM, respectively.[6] By
blocking the catalytic function of these enzymes, the inhibitor leads to a global and locus-
specific reduction in histone acetylation, primarily affecting H3K27ac levels.[7][8] This
document provides detailed protocols for researchers to accurately measure these epigenetic
changes using standard molecular biology techniques.

Data Presentation

The primary effect of treating cells with an EP300/CREBBP inhibitor is the reduction of H3K27
acetylation. The following table summarizes representative quantitative data from studies using
potent EP300/CREBBP inhibitors.
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Mechanism of EP300/CREBBP inhibition.

Experimental Workflow for ChlIP-seq Analysis
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1. Cell Culture & Treatment
(e.g., DMSO vs. Ep300/CREBBP-IN-2)

2. Cross-linking
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8. Data Analysis
(Peak Calling, Differential Binding)

Ep300/CREBBP-IN-2 Binds & Inhibits 1 g EP300/CREBBP HAT Domain Leads to Reduced H3K27ac Results in Altered Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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